Cas no 76344-82-6 (4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester)
76344-82-6 structure
Product Name:4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester
CAS No:76344-82-6
MF:C13H10F3NO3
MW:285.21861410141
CID:1779729
Update Time:2024-11-27
4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester
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- Inchi: 1S/C13H10F3NO3/c1-2-19-12(18)10-7-17-20-11(10)8-3-5-9(6-4-8)13(14,15)16/h3-7H,2H2,1H3
- InChI Key: ABSUIGDBWPAUPM-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C(C(F)(F)F)C=C2)=C(C(OCC)=O)C=N1
Computed Properties
- Exact Mass: 285.0613
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- Boiling Point: 368.0±42.0 °C(Predicted)
- PSA: 52.33
- pka: -5.18±0.50(Predicted)
4-Isoxazolecarboxylic acid, 5-[4-(trifluoromethyl)phenyl]-, ethyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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